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Compound of Interest

Compound Name: 3-Decanone

Cat. No.: B1198406 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols and logistical plans for the handling and

disposal of 3-Decanone, a combustible liquid that requires careful management in a laboratory

setting. Adherence to these procedures is critical for ensuring personnel safety and regulatory

compliance.

Operational Plan: Safely Handling 3-Decanone
1. Engineering Controls and Personal Protective Equipment (PPE):

Prior to handling 3-Decanone, ensure that a properly functioning chemical fume hood is

available. All operations involving this substance should be conducted within the fume hood to

minimize inhalation exposure. The following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required. A

face shield should also be worn where splashing is a possibility.[1]

Skin Protection:

Gloves: While specific breakthrough time data for 3-Decanone is not readily available,

data for similar ketones provides guidance on suitable glove materials. Nitrile, neoprene,

or butyl rubber gloves are recommended for splash protection. It is crucial to change

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1198406?utm_src=pdf-interest
https://www.benchchem.com/product/b1198406?utm_src=pdf-body
https://www.benchchem.com/product/b1198406?utm_src=pdf-body
https://www.benchchem.com/product/b1198406?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2090922&productDescription=3-DECANONE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1198406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


gloves immediately upon contamination. For prolonged or immersive contact, consider

using thicker, chemical-resistant gloves and consult the manufacturer's specific chemical

resistance data.

Protective Clothing: A lab coat or chemical-resistant apron must be worn. Ensure that

clothing is made of a material that does not readily ignite.

Respiratory Protection: Under normal laboratory conditions with the use of a fume hood,

respiratory protection is not typically required. However, if vapors are not adequately

controlled by engineering measures, a NIOSH-approved respirator with an organic vapor

cartridge is necessary.

2. Safe Handling Procedures:

Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for 3-Decanone.

Ensure all necessary PPE is available and in good condition.

Verify that the work area is clean and free of ignition sources. 3-Decanone is a

combustible liquid.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[1]

During Handling:

Measure and dispense 3-Decanone in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapors.

Use the smallest quantity of the chemical necessary for the procedure.

Keep containers tightly closed when not in use.

Post-Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1198406?utm_src=pdf-body
https://www.benchchem.com/product/b1198406?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2090922&productDescription=3-DECANONE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2090922&productDescription=3-DECANONE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1198406?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2090922&productDescription=3-DECANONE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thoroughly wash hands with soap and water after handling.

Clean the work area and any contaminated equipment.

Properly store or dispose of 3-Decanone and any contaminated materials.

Quantitative Safety Data
The following table summarizes key safety-related quantitative data for 3-Decanone and

provides guidance on glove selection based on data for similar ketones.

Parameter Value/Recommendation Source

Flash Point 81 °C / 177.8 °F

Occupational Exposure Limits

(OELs)

No specific OSHA PEL, ACGIH

TLV, or NIOSH REL has been

established for 3-Decanone.

Follow good industrial hygiene

practices to minimize

exposure.

Glove Material Suitability (for

similar ketones like Acetone,

MEK)

Nitrile

Fair to Good for splash

protection. Not recommended

for prolonged contact.

Neoprene Good for splash protection.

Butyl Rubber
Good to Excellent for splash

and prolonged contact.
[2]

Note: The glove recommendations are based on data for similar ketones. It is crucial to consult

the specific glove manufacturer's chemical resistance guide for detailed information and to

perform a risk assessment for your specific application.
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Disposal Plan: Managing 3-Decanone Waste
1. Waste Collection:

3-Decanone waste, including contaminated materials such as gloves, absorbent pads, and

disposable labware, must be collected in a designated, properly labeled hazardous waste

container.

The container must be made of a material compatible with ketones, such as high-density

polyethylene (HDPE).

The container must be kept tightly closed except when adding waste.

The waste container must be labeled with "Hazardous Waste," the name "3-Decanone," and

a description of the contents (e.g., "3-Decanone and contaminated gloves").

2. Waste Storage:

Store the hazardous waste container in a well-ventilated, designated satellite accumulation

area.

The storage area should be away from ignition sources and incompatible materials.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste at any one time in a satellite accumulation area.

3. Waste Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Do not pour 3-Decanone down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous waste.

Experimental Workflow for Safe Handling of 3-
Decanone
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Caption: Workflow for the safe handling of 3-Decanone from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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